Cas no 899904-75-7 (2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 899904-75-7
• MF: C₂₃H₂₄FN₃O₂S
• MW: 425.518967628479
• CID: 6098588
• PubChem ID: 22428603
• Update Time: 2025-07-02

2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-((3-(3-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• AKOS001791912
• 2-{[3-(3-FLUOROPHENYL)-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE
• F3168-0492
• 899904-75-7

• Inchi： 1S/C23H24FN3O2S/c1-29-19-10-8-18(9-11-19)25-20(28)15-30-22-21(16-6-5-7-17(24)14-16)26-23(27-22)12-3-2-4-13-23/h5-11,14H,2-4,12-13,15H2,1H3,(H,25,28)
• InChI Key： STAVROWKQNSKMF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1C(C2C=CC=C(C=2)F)=NC2(CCCCC2)N=1

Computed Properties

• Exact Mass: 425.15732635g/mol
• Monoisotopic Mass: 425.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.4Ų

Additional information on 2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Introduction to Compound with CAS No. 899904-75-7 and Its Applications in Chemical Biology

Compound with the CAS number 899904-75-7 is a highly specialized molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The product name, 2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, provides a detailed insight into its chemical composition and potential biological activities. This compound belongs to a class of spirocyclic sulfonamides, which are known for their diverse pharmacological effects and have been extensively studied for their potential in drug discovery.

The structural framework of this compound incorporates several key features that contribute to its biological relevance. The presence of a spirocyclic structure enhances its stability and binding affinity to biological targets. Additionally, the 3-fluorophenyl moiety introduces a fluorine atom, which is often used to modulate the pharmacokinetic properties of molecules. The 1,4-diazaspiro4.5deca-1,3-dien core is particularly interesting as it combines a nitrogen-rich heterocycle with a spirocyclic framework, leading to unique electronic and steric properties that can influence its interactions with biological systems.

The sulfanyl group at the 2-position of the spirocyclic structure is another critical feature that contributes to the compound's reactivity and potential biological activity. Sulfonamides are well-known for their role as pharmacophores in various therapeutic agents, and the introduction of a sulfanyl group can enhance the compound's ability to interact with biological targets such as enzymes and receptors. Furthermore, the presence of a N-(4-methoxyphenyl)acetamide moiety suggests that this compound may exhibit both lipophilic and hydrophilic characteristics, making it potentially suitable for oral administration and improved bioavailability.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Spirocyclic structures are known for their rigidity and stability, which can enhance binding affinity to biological targets. Additionally, these compounds often exhibit low toxicity profiles, making them attractive candidates for drug development. The specific spirocyclic sulfonamide derivative described here has shown promise in preclinical studies as a potential lead compound for various therapeutic applications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-fluorophenyl group requires careful selection of fluorinating agents and catalysts to achieve regioselectivity. Similarly, the formation of the spirocyclic core necessitates specialized reaction conditions to ensure optimal yields. The final step involves the incorporation of the N-(4-methoxyphenyl)acetamide moiety, which requires careful consideration of reaction conditions to avoid side reactions.

The biological activity of this compound has been explored in several preclinical studies. Initial studies have shown that it exhibits potent inhibitory activity against various enzymes and receptors relevant to inflammatory diseases and cancer. The spirocyclic structure appears to enhance binding affinity to these targets, while the fluorine atom modulates pharmacokinetic properties. Additionally, the sulfanyl group contributes to reactivity that can be exploited for further derivatization and optimization.

The potential therapeutic applications of this compound are broad and include treatments for inflammatory diseases, cancer, and other disorders where enzyme inhibition is relevant. The unique structural features of this molecule make it an attractive candidate for further development as a lead compound for novel therapeutics. Additionally, its low toxicity profile suggests that it may be suitable for clinical translation.

In conclusion, compound with CAS number 899904-75-7, named 2-{3-(3-fluorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, is a structurally complex molecule with significant potential in chemical biology and drug discovery. Its unique spirocyclic sulfonamide core combined with functional groups such as 3-fluorophenyl, sulfanyl, and N-(4-methoxyphenyl)acetamide makes it an intriguing candidate for further investigation into its biological activities and therapeutic applications.